Cas no 2138272-05-4 (1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2138272-05-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5951392
• PubChem ID: 165470825
• Update Time: 2025-06-20

1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid
• 2138272-05-4
• EN300-1083831

• Inchi： 1S/C12H20O4/c1-4-16-11(15)12(10(13)14)6-5-8(2)9(3)7-12/h8-9H,4-7H2,1-3H3,(H,13,14)
• InChI Key： LQNBFOBCSVRNEL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)O)CCC(C)C(C)C1)=O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid

Introduction to 1-(Ethoxycarbonyl)-3,4-Dimethylcyclohexane-1-Carboxylic Acid (CAS No. 2138272-05-4)

1-(Ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid (CAS No. 2138272-05-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a cyclohexane ring substituted with two methyl groups and an ethoxycarbonyl group attached to the carboxylic acid moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid is defined by its cyclohexane ring, which provides a stable and rigid framework. The presence of the two methyl groups at the 3 and 4 positions adds steric bulk and influences the conformational flexibility of the molecule. The ethoxycarbonyl group (ester) and the carboxylic acid group are key functional groups that can undergo various chemical reactions, such as hydrolysis, esterification, and amidation. These reactions are crucial for the synthesis of derivatives with tailored properties for specific applications.

In the context of pharmaceutical research, 1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid has been explored as a potential lead compound for drug development. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

The synthesis of 1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid can be achieved through several routes. One common method involves the reaction of 3,4-dimethylcyclohexanone with ethyl chloroformate followed by hydrolysis to form the carboxylic acid. This synthetic pathway is well-documented in the literature and has been optimized to achieve high yields and purity. The choice of synthetic route often depends on the specific requirements of the target application, such as scale-up considerations and cost-effectiveness.

The physical properties of 1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes where solubility and stability are critical factors.

In terms of safety, while 1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid is not classified as a hazardous material under current regulations, it is important to handle it with care in laboratory settings. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact or inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of this compound is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and environmental stewardship when working with this compound. Proper waste management procedures should be implemented to minimize any potential environmental impact.

In conclusion, 1-(ethoxycarbonyl)-3,4-dimethylcyclohexane-1-carboxylic acid (CAS No. 2138272-05-4) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.